2-{[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide

• IUPAC Name: 2-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C14H13N3O4S/c15-12(18)8-22-13-14(19)17(4-3-16-13)9-1-2-10-11(7-9)21-6-5-20-10/h1-4,7H,5-6,8H2,(H2,15,18)
• InChI Key: KJTFTAQFXGNHOQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N3C=CN=C(C3=O)SCC(=O)N
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol
• CAS No.: 899943-76-1

Description

The compound “2-{[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide” is a complex organic molecule that contains several functional groups, including a benzodioxin ring, a pyrazinone ring, and a sulfanyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxin and pyrazinone rings are likely to contribute significantly to the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The benzodioxin and pyrazinone rings might undergo reactions typical of aromatic and heterocyclic compounds, respectively.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2,3-dihydro-1,4-benzodioxin derivatives, have been evaluated as alpha- and beta-adrenergic antagonists .

Mode of Action

They restrain the folate synthetase enzyme, which blocks folic acid synthesis in bacteria and ultimately stops the production of purines .

Biochemical Pathways

Given its structural similarity to other 2,3-dihydro-1,4-benzodioxin derivatives, it may influence pathways related to adrenergic signaling .

Pharmacokinetics

Pharmacokinetic studies of peroral sulfonamides confirm their absorption from the gastrointestinal tract. They are metabolized in the liver, and inactive compounds are excreted through bile or feces . This suggests that the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties may be similar.

Result of Action

Based on its structural similarity to other 2,3-dihydro-1,4-benzodioxin derivatives, it may exhibit alpha- and beta-adrenergic antagonistic activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could focus on exploring the potential applications of this compound, investigating its mechanism of action, and optimizing its synthesis.